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Compound of Interest

N-(3-

Compound Name: bromophenyl)hydrazinecarbothioa
mide

CAS No.: 116567-17-0

Cat. No.: B058342

Get Quote

\ J

Welcome to the technical support center for the synthesis of N-(3-
bromophenyl)hydrazinecarbothioamide. This guide is designed for researchers, scientists,
and professionals in drug development. Here, you will find in-depth troubleshooting guides,
frequently asked questions (FAQs), and detailed experimental protocols to enhance the yield
and purity of your synthesis.

Introduction

N-(3-bromophenyl)hydrazinecarbothioamide, also known as 4-(3-
bromophenyl)thiosemicarbazide, is a crucial intermediate in the synthesis of various
heterocyclic compounds with significant pharmacological potential. Thiosemicarbazides and
their derivatives are known to exhibit a wide range of biological activities, including
antibacterial, antifungal, anticonvulsant, and anticancer properties[1][2]. The presence of the
bromophenyl moiety can further enhance these activities[3].
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The most direct and efficient synthesis route involves the nucleophilic addition of hydrazine to
3-bromophenyl isothiocyanate. While seemingly straightforward, this reaction can present
challenges related to yield, purity, and side-product formation. This guide provides a
comprehensive resource to navigate these potential issues and achieve a successful
synthesis.

Reaction Mechanism and Workflow

The fundamental reaction involves the attack of the highly nucleophilic amino group of
hydrazine on the electrophilic carbon atom of the isothiocyanate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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